N,N-Dibutylhexanamide
Description
N,N-Dibutylhexanamide is a tertiary amide derived from hexanoic acid, where both hydrogen atoms on the amide nitrogen are replaced by butyl groups. Its molecular formula is C₁₄H₂₉NO, with a molecular weight of 227.39 g/mol. The compound is synthesized via a TaCl₅-catalyzed reaction between hexanoic acid and dibutylamine under controlled conditions (45°C, 5–6 hours) .
Properties
CAS No. |
52868-51-6 |
|---|---|
Molecular Formula |
C14H29NO |
Molecular Weight |
227.39 g/mol |
IUPAC Name |
N,N-dibutylhexanamide |
InChI |
InChI=1S/C14H29NO/c1-4-7-10-11-14(16)15(12-8-5-2)13-9-6-3/h4-13H2,1-3H3 |
InChI Key |
UXSDBOJDRMUQDM-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCC(=O)N(CCCC)CCCC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
- Alkyl Chain Impact :
- This compound ’s butyl substituents increase molecular weight and lipophilicity compared to ethyl (N,N-Diethylhexanamide) or methyl (N,N-Dimethylhexanamide) analogs. This property likely affects its solubility, favoring organic solvents over water.
- Steric Effects : Longer alkyl chains (e.g., butyl) may hinder reactivity in nucleophilic or catalytic processes compared to smaller substituents .
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